Cas no 15930-60-6 (N,N-Diethyl-3-iodobenzamide)

• Product Name: N,N-Diethyl-3-iodobenzamide
• CAS No: 15930-60-6
• MF: C₁₁H₁₄INO
• MW: 303.13943529129
• CID: 2780013
• PubChem ID: 4060936
• Update Time: 2025-11-01

N,N-Diethyl-3-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-3-iodobenzamide
• 15930-60-6
• DTXSID60398899
• SCHEMBL8078432
• PRPPANIATVQNFY-UHFFFAOYSA-N
• BS-21596
• Benzamide, N,N-diethyl-3-iodo-
• DTXCID90349758
• ZB1317
• CS-0213285
• AKOS003280897

• Inchi： 1S/C11H14INO/c1-3-13(4-2)11(14)9-6-5-7-10(12)8-9/h5-8H,3-4H2,1-2H3
• InChI Key： PRPPANIATVQNFY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 303.01201Da
• Monoisotopic Mass: 303.01201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N,N-Diethyl-3-iodobenzamide

Comprehensive Overview of N,N-Diethyl-3-iodobenzamide (CAS No. 15930-60-6): Properties, Applications, and Research Insights

N,N-Diethyl-3-iodobenzamide (CAS No. 15930-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated benzamide derivative is characterized by its unique molecular structure, featuring a diethylamino group and an iodo substituent at the meta-position of the benzene ring. Its chemical formula C₁₁H₁₄INO and molecular weight of 303.14 g/mol make it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in iodoaromatic compounds like N,N-Diethyl-3-iodobenzamide due to their role in cross-coupling reactions, particularly in palladium-catalyzed processes such as the Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecules for drug discovery, aligning with the current trend toward green chemistry and atom-efficient synthesis. Researchers frequently search for "iodobenzamide derivatives applications" or "CAS 15930-60-6 solubility," reflecting the compound's relevance in modern organic methodologies.

The physicochemical properties of N,N-Diethyl-3-iodobenzamide include a melting point range of 85–88°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its UV-Vis absorption spectrum (λ_max ~260 nm) makes it useful in analytical chemistry, while its stability under inert atmospheres ensures reliable performance in multistep syntheses. These traits address common queries such as "how to store iodobenzamide compounds" and "15930-60-6 spectroscopic data."

In pharmaceutical contexts, N,N-Diethyl-3-iodobenzamide serves as a precursor for bioactive molecules targeting neurological and metabolic pathways. Its structural motif is found in compounds investigated for GPCR modulation, a hot topic in drug development forums. The rise of AI-driven molecular design has further amplified interest in this compound, with searches like "machine learning for benzamide derivatives" gaining traction.

From an industrial perspective, the compound's role in agrochemical formulations is noteworthy. Its halogenated aromatic core contributes to the development of crop protection agents, resonating with sustainability-focused queries such as "eco-friendly pesticide intermediates." Manufacturers prioritize high-purity CAS 15930-60-6 to ensure consistent performance in end products.

Quality control of N,N-Diethyl-3-iodobenzamide involves advanced techniques like HPLC and GC-MS, addressing laboratory professionals' concerns about "purity analysis of iodinated amides." Regulatory compliance, particularly regarding REACH and FDA guidelines, is another critical aspect frequently searched alongside this compound's CAS number.

Emerging applications in material science, such as its use in organic semiconductors, demonstrate the compound's interdisciplinary potential. This aligns with trending searches like "benzamide derivatives in OLEDs" and "conductive polymers from aromatic iodides," showcasing its relevance beyond traditional chemistry sectors.

In summary, N,N-Diethyl-3-iodobenzamide (CAS No. 15930-60-6) exemplifies the convergence of synthetic utility and innovative research. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—ensure its continued prominence in scientific literature and industrial workflows, while its properties cater to evolving demands for sustainable chemistry solutions.